Cas no 51674-13-6 (3-methyl-1H-Indol-2-ol)

• Product Name: 3-methyl-1H-Indol-2-ol
• CAS No: 51674-13-6
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 1113374
• PubChem ID: 2784902
• Update Time: 2025-04-20

3-methyl-1H-Indol-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1H-Indol-2-ol
• Zinc03127695
• 1H-Indol-2-ol, 3-methyl-

• Inchi： 1S/C9H9NO/c1-6-7-4-2-3-5-8(7)10-9(6)11/h2-5,10-11H,1H3
• InChI Key： JBAYRTVUCPJTBZ-UHFFFAOYSA-N
• SMILES： OC1=C(C)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Melting Point: 124 °C
• Boiling Point: 180 °C(Press: 5 Torr)
• pka: 23.20±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles